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Compound of Interest

Compound Name: Acetylene-water

Cat. No.: B12558485 Get Quote

Audience: This document is intended for researchers, scientists, and drug development

professionals involved in the study of metalloenzymes, particularly those working on enzyme

kinetics, inhibitor screening, and pathway analysis involving acetylene hydratase.

Introduction

Acetylene hydratase (AH) is a unique tungsten-iron-sulfur enzyme that catalyzes the non-redox

hydration of acetylene to acetaldehyde (C₂H₂ + H₂O → CH₃CHO).[1][2] Originally discovered in

the anaerobic bacterium Pelobacter acetylenicus, this enzyme is a member of the dimethyl

sulfoxide (DMSO) reductase family.[1][2] Unlike most enzymes in this family, AH facilitates a

hydration reaction rather than a redox reaction.[2] The active site contains a tungsten atom

coordinated by two molybdopterin cofactors and a [4Fe-4S] cluster.[1][3] For catalytic activity,

the enzyme requires a strongly reducing environment.[4][5] This protocol details a reliable

spectrophotometric-coupled assay to determine the enzymatic activity of acetylene hydratase.

Principle of the Assay

The activity of acetylene hydratase is measured using a coupled-enzyme assay. The reaction

proceeds in two steps:

Acetylene Hydratase (AH): Catalyzes the hydration of acetylene to produce acetaldehyde.

Alcohol Dehydrogenase (ADH): The acetaldehyde produced is immediately reduced to

ethanol by an excess of alcohol dehydrogenase, using reduced nicotinamide adenine
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dinucleotide (NADH) as a cofactor.

The rate of acetylene hydratase activity is directly proportional to the rate of NADH oxidation to

NAD⁺. This oxidation is monitored by measuring the decrease in absorbance at 365 nm, as

NADH absorbs light at this wavelength while NAD⁺ does not.[4]

Catalytic Mechanism of Acetylene Hydratase
The catalytic cycle of acetylene hydratase involves the binding of acetylene to the tungsten

center, activation of a water molecule by a key aspartate residue (Asp13), nucleophilic attack to

form a vinyl alcohol intermediate, and subsequent tautomerization to release acetaldehyde.[3]

[6][7]
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1. Prepare Anaerobic
Reducing Buffer

2. Prepare Assay Mixture
(Buffer, NADH, ADH, AH)

in Anaerobic Cuvette

3. Incubate at 30°C

4. Start Reaction
by adding Acetylene Gas

5. Monitor Absorbance
Decrease at 365 nm

6. Calculate Enzyme Activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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